Cas no 173436-68-5 (1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-)

1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]- structure

173436-68-5 structure

Product Name:1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-

CAS No:173436-68-5

Molecular Formula:C₁₆H₁₅NO₂S

Molecular Weight:285.3608

CID:1358186

PubChem ID:10803065

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1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]- Properties

Names and Identifiers

- 1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-
- 2-methyl-1-[(4-methylphenyl)sulfonyl]-1H-indole
- DTXSID701244907
- 173436-68-5
- N-tosyl-2-methylindole
- InChIKey： SNBHIOPKTNPWHU-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H15NO2S/c1-12-7-9-15(10-8-12)20(18,19)17-13(2)11-14-5-3-4-6-16(14)17/h3-11H,1-2H3
- SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=CC=CC=C32)C

Computed Properties

Exact Mass: 285.08245
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 285.08234989g/mol
Heavy Atom Count: 20
Complexity: 434
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 47.4Å²

Experimental Properties

PSA: 39.07

1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]- Related Literature

1. Crystal structure, electronic properties and cytotoxic activity of palladium chloride complexes with monosubstituted pyridines†

Agnieszka Krogul,Jakub Cedrowski,Katarzyna Wiktorska,Jadwiga Skupińska,Grzegorz Litwinienko Dalton Trans., 2012,41, 658-666
2. Environmental impacts of electricity generation at global, regional and national scales in 1980–2011: what can we learn for future energy planning?†

Alexis Laurent,Nieves Espinosa Energy Environ. Sci., 2015,8, 689-701
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4. The Core Diseasome†‡

Vuk Janjić,Nataša Pržulj Mol. BioSyst., 2012,8, 2614-2625
5. Controlling the self-assembly and optical properties of gold nanoclusters and gold nanoparticles biomineralized with bovine serum albumin†

Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
6. Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†

Wee-Jun Ong,Jia-Jun Yeong,Lling-Lling Tan,Boon Tong Goh,Siek-Ting Yong,Siang-Piao Chai RSC Adv., 2014,4, 59676-59685
7. Synthesis, characterisation and crystal structure of a Pd(ii) complex of a heterocyclic selenium(iv) imide†

Vasile Lozan,Berthold Kersting Dalton Trans., 2007, 4511-4513
8. Preparation of hyaluronic acid nanoparticlesvia hydrophobic association assisted chemical cross-linking—an orthogonal modular approach†

Xia Yang,Sujit Kootala,Jöns Hilborn,Dmitri A. Ossipov Soft Matter, 2011,7, 7517-7525
9. Luminous block copolymer–quantum dots hybrids formed by cooperative assembly in a selective solvent†

Wei Jiang RSC Adv., 2014,4, 19613-19621
10. Potential for manganese biofouling in water transmission lines using model reactors†

Nicole E. Allward,Brittany S. Gregory,Amina K. Sotddart,Graham A. Gagnon Environ. Sci.: Water Res. Technol., 2018,4, 761-772

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